Cas no 761440-78-2 (2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline)

2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline structure
761440-78-2 structure
Product Name:2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline
CAS No:761440-78-2
MF:C16H25N3O
MW:275.38920378685
CID:2141122
PubChem ID:57416146
Update Time:2025-04-21

2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-4-(4-pyrrolidin-1-yl-1-piperidyl)aniline
    • 2-methoxy-4-(4-pyrrolidin-1-ylpiperidin-1-yl)aniline
    • 2-methoxy-4-(4-pyrrolidin-1-yl-piperidin-1-yl)-phenylamine
    • 2-Methoxy-4-(4-(pyrrolidin-1-yl)piperidin-1-yl)aniline
    • SCHEMBL520836
    • HCHALWUUMIGDGM-UHFFFAOYSA-N
    • DB-293219
    • 761440-78-2
    • DTXSID40725826
    • CS-0253926
    • 2-Methoxy-4-[4-(pyrrolidin-1-yl)piperidin-1-yl]aniline
    • Inchi: 1S/C16H25N3O/c1-20-16-12-14(4-5-15(16)17)19-10-6-13(7-11-19)18-8-2-3-9-18/h4-5,12-13H,2-3,6-11,17H2,1H3
    • InChI Key: HCHALWUUMIGDGM-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)N1CCC(CC1)N1CCCC1)N

Computed Properties

  • Exact Mass: 275.199762429Da
  • Monoisotopic Mass: 275.199762429Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 41.7Ų
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